Cas no 2229528-77-0 (3-(2-bromo-4-nitrophenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 3-(2-bromo-4-nitrophenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2229528-77-0
• MF: C₁₁H₁₃BrN₂O₂
• MW: 285.137121915817
• CID: 6235545
• PubChem ID: 165708873
• Update Time: 2025-05-23

3-(2-bromo-4-nitrophenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-4-nitrophenyl)-2,2-dimethylcyclopropan-1-amine
• EN300-1927573
• 2229528-77-0

• Inchi： 1S/C11H13BrN2O2/c1-11(2)9(10(11)13)7-4-3-6(14(15)16)5-8(7)12/h3-5,9-10H,13H2,1-2H3
• InChI Key： GLAFYSXNUHABJR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C1C(C1(C)C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 284.01604g/mol
• Monoisotopic Mass: 284.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 71.8Ų

Additional information on 3-(2-bromo-4-nitrophenyl)-2,2-dimethylcyclopropan-1-amine

Introduction to 3-(2-bromo-4-nitrophenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2229528-77-0)

3-(2-bromo-4-nitrophenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2229528-77-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, combines a cyclopropane ring with a nitro-substituted aromatic ring, making it a promising candidate for further exploration in drug discovery and development. The presence of both bromine and nitro functional groups enhances its reactivity, allowing for diverse chemical modifications that could lead to novel bioactive molecules.

The nitro group in the phenyl ring plays a crucial role in modulating the electronic properties of the molecule, which can influence its interaction with biological targets. Additionally, the bromo substituent provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in constructing complex molecular architectures. These features make 3-(2-bromo-4-nitrophenyl)-2,2-dimethylcyclopropan-1-amine a valuable intermediate in the synthesis of more intricate pharmacophores.

In recent years, there has been growing interest in cyclopropane-containing compounds due to their unique steric and electronic properties. The rigid three-membered ring of cyclopropane can impose specific conformational constraints on attached groups, potentially improving binding affinity to biological receptors. Moreover, the dimethyl substitution on the cyclopropane ring further fine-tunes the electronic environment, making it an attractive scaffold for medicinal chemists seeking to develop next-generation therapeutics.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) to optimize drug candidates. The compound 3-(2-bromo-4-nitrophenyl)-2,2-dimethylcyclopropan-1-amine has been explored in several preclinical studies as a potential precursor for molecules targeting various therapeutic areas. Its versatility allows chemists to modify both the aromatic and cyclopropane moieties independently, enabling rapid diversification of the chemical library for high-throughput screening.

One of the most compelling aspects of this compound is its potential application in designing kinase inhibitors. Kinases are key enzymes involved in numerous cellular processes, and their dysregulation is associated with several diseases, including cancer. The combination of a nitro group and a bromine atom provides multiple opportunities for covalent bond formation with kinase active sites or other critical residues. This dual functionality could enhance target engagement and improve therapeutic efficacy.

Recent advances in computational chemistry have also facilitated the rational design of molecules like 3-(2-bromo-4-nitrophenyl)-2,2-dimethylcyclopropan-1-amine. By leveraging machine learning algorithms and molecular docking simulations, researchers can predict how different structural modifications will affect biological activity. This approach has accelerated the discovery process by allowing virtual screening of vast chemical spaces before synthesizing new compounds.

The synthesis of this compound typically involves multi-step organic transformations starting from commercially available precursors. Key steps include halogenation reactions to introduce the bromine atom at the desired position on the phenyl ring, followed by nitration to install the nitro group. The cyclopropane ring is then constructed through Ring-closing metathesis (RCM) or other cyclization strategies. Each synthetic step must be carefully optimized to ensure high yield and purity, which are critical for subsequent biological evaluation.

In addition to its pharmaceutical applications, 3-(2-bromo-4-nitrophenyl)-2,2-dimethylcyclopropan-1-amine has shown promise as a building block for materials science research. The unique structural motifs present in this molecule make it suitable for developing novel polymers or liquid crystals with tailored properties. For instance, its ability to undergo cross-coupling reactions allows for the creation of conjugated polymers that could be used in organic electronics or photovoltaic devices.

The growing body of literature on this compound underscores its significance as a versatile intermediate in synthetic chemistry. Researchers have demonstrated its utility in generating libraries of derivatives for various biological assays, including enzyme inhibition studies and cell-based assays. These efforts have not only expanded our understanding of its potential but also highlighted its role as a cornerstone molecule in modern drug discovery pipelines.

As our understanding of disease mechanisms continues to evolve, so does our need for innovative molecular tools to address unmet medical needs. Compounds like 3-(2-bromo-4-nitrophenyl)-2,2-dimethylcyclopropan-1-amine represent a bridge between fundamental chemical research and applied medicinal science. By harnessing their unique structural features through advanced synthetic methodologies and computational techniques, we can unlock new possibilities for therapeutic intervention.